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Compound of Interest

Compound Name: Thiamphenicol-d3

Cat. No.: B12423500 Get Quote

An In-depth Technical Guide to the Safety and Handling of Thiamphenicol-d3

Introduction
Thiamphenicol-d3 is the deuterium-labeled form of Thiamphenicol, a broad-spectrum

bacteriostatic antibiotic.[1][2] As a methyl-sulfonyl analogue of chloramphenicol, Thiamphenicol

functions by binding to the 50S ribosomal subunit of bacteria, which in turn inhibits protein

synthesis.[1][3] Thiamphenicol-d3 is primarily utilized as an internal standard in analytical and

pharmacokinetic research, where its stable isotope labeling allows for precise quantification of

Thiamphenicol in biological samples through mass spectrometry and liquid chromatography.[4]

This guide provides comprehensive safety and handling information for researchers, scientists,

and drug development professionals working with Thiamphenicol-d3.

Hazard Identification and Classification
Thiamphenicol-d3 is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[5] The primary hazards are associated with

acute oral toxicity, skin and eye irritation, and respiratory irritation.[5]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Source: MedchemExpress Safety Data Sheet[5]
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Thiamphenicol-d3

GHS Hazard Classifications

Thiamphenicol-d3
CAS: 1217723-41-5

H302
Harmful if swallowed

H315
Causes skin irritation

H319
Causes serious eye irritation

H335
May cause respiratory irritation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423500#thiamphenicol-d3-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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